Cas no 400771-44-0 ((3-Isopropoxyphenyl)methanamine)

(3-Isopropoxyphenyl)methanamine structure
400771-44-0 structure
Product Name:(3-Isopropoxyphenyl)methanamine
CAS No:400771-44-0
MF:C10H15NO
MW:165.232202768326
MDL:MFCD04037891
CID:925259
PubChem ID:2760935
Update Time:2024-11-01

(3-Isopropoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Isopropoxyphenyl)methanamine
    • 1-(3-ISOPROPOXYPHENYL)METHANAMINE
    • (3-isopropoxybenzyl)amine
    • 3-isopropoxy-5-methoxyaniline
    • 3-isopropoxy-5-methoxy-phenylamine
    • 3-isopropoxybenzylamine
    • 3-isopropoxyphenylmethanamine
    • 3-isopropyloxy-5-methoxyaniline
    • 3-isopropyloxybenzylamine
    • Benzenamine, 3-methoxy-5-(1-methylethoxy)-
    • CTK1G0602
    • SureCN2225240
    • 3-(isopropoxy)benzylamine
    • s11094
    • [3-(propan-2-yloxy)phenyl]methanamine
    • AM20040392
    • EN300-44093
    • A873469
    • 1-[3-(propan-2-yloxy)phenyl]methanamine
    • YRNFZPXUBVUYBJ-UHFFFAOYSA-N
    • 1-(3-isopropoxyphenyl)methanamine, AldrichCPR
    • BB 0218124
    • CHEMBL4590692
    • DTXSID00959509
    • FT-0659643
    • SB76418
    • CS-0117070
    • FS-1727
    • 400771-44-0
    • BBL023365
    • MFCD04037891
    • SCHEMBL756850
    • (3-propan-2-yloxyphenyl)methanamine
    • Benzenemethanamine, 3-(1-methylethoxy)-
    • 1-{3-[(Propan-2-yl)oxy]phenyl}methanamine
    • AKOS000139297
    • STK804190
    • ALBB-027036
    • SY025248
    • 3-Isopropoxybenzyl Amine
    • MDL: MFCD04037891
    • Inchi: 1S/C10H15NO/c1-8(2)12-10-5-3-4-9(6-10)7-11/h3-6,8H,7,11H2,1-2H3
    • InChI Key: YRNFZPXUBVUYBJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(CN)C=1)C(C)C

Computed Properties

  • Exact Mass: 165.115
  • Monoisotopic Mass: 165.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.2A^2

Experimental Properties

  • Density: 0.99
  • Boiling Point: 258.8°C at 760 mmHg
  • Flash Point: 108°C
  • Refractive Index: 1.518
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(3-Isopropoxyphenyl)methanamine Security Information

(3-Isopropoxyphenyl)methanamine Pricemore >>

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